molecular formula C15H7ClO4 B8675156 4-Chloro-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid CAS No. 6268-10-6

4-Chloro-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid

Cat. No.: B8675156
CAS No.: 6268-10-6
M. Wt: 286.66 g/mol
InChI Key: FYWSSURIEUGTQF-UHFFFAOYSA-N
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Description

4-Chloro-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid is a useful research compound. Its molecular formula is C15H7ClO4 and its molecular weight is 286.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

6268-10-6

Molecular Formula

C15H7ClO4

Molecular Weight

286.66 g/mol

IUPAC Name

4-chloro-9,10-dioxoanthracene-1-carboxylic acid

InChI

InChI=1S/C15H7ClO4/c16-10-6-5-9(15(19)20)11-12(10)14(18)8-4-2-1-3-7(8)13(11)17/h1-6H,(H,19,20)

InChI Key

FYWSSURIEUGTQF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 1-chloro-4-methylanthraquinone (6 g, 23.37 mmol) in the mixture of 12 ml 65% nitric acid and 24 ml of water is heated in the pressure reactor with teflon lining at 200° C. for 6 hours. The reaction mixture, after cooling, is diluted with water and the resulting precipitate is filtrated. The obtained crude acid is treated with chloroform, filtered and next crystallized with ethyl acetate to give 4.1 g (61% yield) of 4-chloroanthra quinone 1-carboxylic acid.
Quantity
6 g
Type
reactant
Reaction Step One
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12 mL
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reactant
Reaction Step Two
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Quantity
24 mL
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reactant
Reaction Step Two
[Compound]
Name
teflon
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0 (± 1) mol
Type
reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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